Cas no 816449-72-6 (Methyl 4-(hydroxymethyl)thiophene-2-carboxylate)

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate structure
816449-72-6 structure
Product name:Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
CAS No:816449-72-6
MF:C7H8O3S
MW:172.20162
MDL:MFCD23135712
CID:1038618
PubChem ID:58938167

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
    • DTXSID80730656
    • DIWUSXANPCXFSZ-UHFFFAOYSA-N
    • 816449-72-6
    • CS-0250844
    • Methyl4-(hydroxymethyl)thiophene-2-carboxylate
    • EN300-5242979
    • SCHEMBL1401548
    • DB-297994
    • MDL: MFCD23135712
    • Inchi: InChI=1S/C7H8O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4,8H,3H2,1H3
    • InChI Key: DIWUSXANPCXFSZ-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC(=CS1)CO

Computed Properties

  • Exact Mass: 172.01900
  • Monoisotopic Mass: 172.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.77000
  • LogP: 1.02700

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Security Information

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-5242979-0.25g
methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
0.25g
$307.0 2023-05-30
Enamine
EN300-5242979-0.1g
methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
0.1g
$214.0 2023-05-30
Enamine
EN300-5242979-5.0g
methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
5g
$2567.0 2023-05-30
eNovation Chemicals LLC
D247446-1g
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
1g
$650 2024-08-03
Aaron
AR005K97-5g
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
5g
$3555.00 2023-12-15
Aaron
AR005K97-10g
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
10g
$6914.00 2023-12-15
Aaron
AR005K97-1g
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
1g
$875.00 2025-02-13
Aaron
AR005K97-2.5g
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
2.5g
$1812.00 2025-02-13
Aaron
AR005K97-100mg
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
100mg
$320.00 2025-04-03
1PlusChem
1P005K0V-100mg
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
816449-72-6 95%
100mg
$317.00 2024-04-21

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Production Method

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Amadis Chemical Company Limited
(CAS:816449-72-6)Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
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Purity:99%
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Price ($):1163.0